Cas no 284031-80-7 (1-(1-chloro-2,2,2-trifluoroethyl)sulfanyl-4-methylbenzene)

• Product Name: 1-(1-chloro-2,2,2-trifluoroethyl)sulfanyl-4-methylbenzene
• CAS No: 284031-80-7
• MF: C₉H₈ClF₃S
• MW: 240.673030853271
• CID: 2929202
• PubChem ID: 4961758
• Update Time: 2025-05-19

1-(1-chloro-2,2,2-trifluoroethyl)sulfanyl-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-[(1-chloro-2,2,2-trifluoroethyl)thio]-4-methylbenzene
• 1-[(1-chloro-2,2,2-trifluoroethyl)sulfanyl]-4-methylbenzene
• 4-(1-Chloro-2,2,2-trifluoroethylthio)toluene
• 1-(1-chloro-2,2,2-trifluoroethyl)sulfanyl-4-methylbenzene

• Inchi： 1S/C9H8ClF3S/c1-6-2-4-7(5-3-6)14-8(10)9(11,12)13/h2-5,8H,1H3
• InChI Key： GBVYVHXGHJYGKY-UHFFFAOYSA-N
• SMILES： ClC(C(F)(F)F)SC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 239.9987336g/mol
• Monoisotopic Mass: 239.9987336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-(1-chloro-2,2,2-trifluoroethyl)sulfanyl-4-methylbenzene

Comprehensive Overview of 1-(1-chloro-2,2,2-trifluoroethyl)sulfanyl-4-methylbenzene (CAS No. 284031-80-7)

1-(1-chloro-2,2,2-trifluoroethyl)sulfanyl-4-methylbenzene, with the CAS number 284031-80-7, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure combining a trifluoroethyl group with a methylbenzene core, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications due to its potential in creating high-performance materials and bioactive molecules.

The compound's sulfanyl linkage and chloro-trifluoroethyl moiety contribute to its reactivity, enabling diverse functionalization pathways. In recent years, the demand for fluorinated compounds like 1-(1-chloro-2,2,2-trifluoroethyl)sulfanyl-4-methylbenzene has surged, driven by their stability and efficacy in drug discovery. This aligns with the growing trend of green chemistry and sustainable synthesis, where efficient and environmentally friendly processes are prioritized.

One of the most searched questions related to this compound is: "What are the applications of 1-(1-chloro-2,2,2-trifluoroethyl)sulfanyl-4-methylbenzene in medicinal chemistry?" Studies suggest its potential as a building block for pharmaceutical intermediates, particularly in the development of antimicrobial and anti-inflammatory agents. Its fluorine-rich structure enhances bioavailability, a key factor in modern drug design. Additionally, its role in agrochemical formulations has been investigated, with promising results in crop protection.

Another hot topic is the synthetic routes for CAS 284031-80-7. Researchers are optimizing methods to improve yield and reduce waste, addressing the industry's shift toward circular economy principles. Advanced techniques such as catalyzed cross-coupling and microwave-assisted synthesis have been explored to enhance efficiency. These innovations are critical for meeting the rising demand for high-purity intermediates in both academic and industrial settings.

From a material science perspective, 1-(1-chloro-2,2,2-trifluoroethyl)sulfanyl-4-methylbenzene is being studied for its potential in advanced polymers and coatings. Its thermal stability and chemical resistance make it suitable for high-performance applications, such as electronic encapsulation and corrosion protection. This aligns with the increasing focus on durable materials in sectors like aerospace and automotive engineering.

In summary, 1-(1-chloro-2,2,2-trifluoroethyl)sulfanyl-4-methylbenzene (CAS 284031-80-7) represents a versatile and valuable compound with broad applications. Its relevance to drug development, sustainable chemistry, and material innovation positions it as a key focus for future research. As industries continue to prioritize efficiency and sustainability, the demand for such specialized intermediates is expected to grow significantly.